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Compound of Interest

Compound Name: VX-166

Cat. No.: B15584711

Disclaimer: The following information pertains to the research chemical VX-166 (CAS No.
800408-39-3), a broad caspase inhibitor.[1][2] It is crucial to distinguish this compound from the
nerve agent VX, an extremely hazardous substance. Always verify the identity of your
chemical, including its CAS number, before handling. The information provided here is for
educational purposes and should not replace a comprehensive, institution-specific risk
assessment and adherence to all applicable safety regulations.

This guide provides essential safety protocols, operational procedures, and disposal plans for
researchers, scientists, and drug development professionals working with VX-166.

I. Personal Protective Equipment (PPE)

The appropriate PPE is fundamental for minimizing exposure to VX-166. The following table
outlines the recommended PPE for handling this compound.
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e .- Applicable
PPE Component Specification Purpose .
Scenarios
Chemical-resistant All handling activities,
Gl nitrile gloves. Double Prevents dermal including weighing,
oves
gloving is absorption. dissolution, and
recommended. administration.
Disposable, solid- Protects skin and
Gown front, back-closing lab ~ personal clothing from  All handling activities.

coat or gown.

contamination.

Eye Protection

ANSI Z87.1 or EN 166
compliant safety
glasses with side
shields or chemical
splash goggles.[1][3]
[41[5][6]

Protects eyes from

splashes or aerosols.

All handling activities.

Respiratory Protection

A NIOSH-approved
respirator may be
necessary if there is a
risk of generating

aerosols or dust.

Prevents inhalation of

the compound.

When handling the
powder outside of a
certified chemical
fume hood or if
aerosolization is

possible.

Il. Operational Plan: Handling Procedures

Adherence to a strict operational plan is crucial for the safe handling of VX-166.

A. Engineering Controls:

 All manipulations of VX-166, especially handling of the solid powder, should be conducted in
a certified chemical fume hood to minimize inhalation exposure.[3]

» Ensure adequate ventilation in all areas where the compound is used or stored.[1]

B. Handling Solid Compound (Weighing and Reconstitution):
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
workspace within the chemical fume hood by lining it with absorbent, disposable bench
paper.

e Weighing: Use a calibrated analytical balance inside the fume hood. Handle the container
with care to avoid creating dust. Use a spatula to transfer the desired amount of VX-166 to a
tared weigh boat.

o Reconstitution: Add the solvent to the vessel containing the weighed VX-166. Cap the vessel
and mix by gentle swirling or vortexing until the compound is fully dissolved.

C. Emergency Procedures:

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[1]

o Spill: In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and
follow institutional emergency procedures.

lll. Disposal Plan

Proper disposal of VX-166 and associated waste is critical to prevent environmental
contamination and ensure safety.

e Unused Compound: Dispose of unused VX-166 as hazardous chemical waste in accordance
with local, state, and federal regulations. Do not dispose of it down the drain.[1]
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o Contaminated Materials: All disposable items that have come into contact with VX-166,
including gloves, bench paper, pipette tips, and empty containers, should be collected in a
designated, labeled hazardous waste container.

o Empty Containers: To be considered "empty," containers must be managed according to
specific regulations, which may involve triple rinsing with a suitable solvent. The rinsate
should be collected and disposed of as hazardous waste.

IV. Quantitative Data

The following table summarizes available quantitative data for VX-166.

Property Value Source
CAS Number 800408-39-3 [11[2]
Molecular Formula C22H21F4N308 [2]
Molecular Weight 531.41 g/mol [2]

Note: As of the latest information, specific toxicity data (e.g., LD50) for VX-166 is not readily
available in the searched documents. Therefore, it should be handled with the assumption of
high potency and toxicity.

V. Experimental Workflow Diagram

The following diagram illustrates a standard workflow for handling a potent research compound

like VX-166 in a laboratory setting.
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Caption: Workflow for handling VX-166.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
VX-166]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584711#personal-protective-equipment-for-
handling-vx-166]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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